Cas no 151539-70-7 ((2E)-3-(4-ethoxyphenyl)prop-2-enoic acid)

(2E)-3-(4-Ethoxyphenyl)prop-2-enoic acid is a cinnamic acid derivative characterized by the presence of an ethoxy substituent on the phenyl ring. This compound is of interest in organic synthesis and pharmaceutical research due to its α,β-unsaturated carboxylic acid structure, which serves as a versatile intermediate for further functionalization. The ethoxy group enhances its solubility in organic solvents and may influence electronic properties, making it useful in the development of bioactive molecules or materials. Its conjugated double bond system allows participation in Michael additions or cycloaddition reactions, while the carboxylic acid moiety enables esterification or amidation. The compound's stability and well-defined reactivity profile make it a practical choice for synthetic applications.
(2E)-3-(4-ethoxyphenyl)prop-2-enoic acid structure
151539-70-7 structure
Product Name:(2E)-3-(4-ethoxyphenyl)prop-2-enoic acid
CAS No:151539-70-7
MF:C11H12O3
MW:192.211183547974
MDL:MFCD00016848
CID:1324795
PubChem ID:704218
Update Time:2025-06-11

(2E)-3-(4-ethoxyphenyl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid, 3-(4-ethoxyphenyl)-, (2E)-
    • (2E)-3-(4-ethoxyphenyl)prop-2-enoic acid
    • BBL037212
    • (E)-3-(4-ethoxyphenyl)-2-propenoic acid
    • 4-Ethoxyphenylacrylic acid
    • A816926
    • (E)-3-(4-ethoxyphenyl)prop-2-enoic acid
    • 3-(4-ethoxyphenyl)prop-2-enoic acid
    • (E)-3-(4-ethoxyphenyl)acrylicacid
    • p-ethoxycinnamic acid
    • SCHEMBL691131
    • SR-01000597154-1
    • EN300-11185
    • EN300-832890
    • 4-Ethoxycinnamic acid, predominantly trans
    • J-501916
    • Z2315575657
    • 2373-79-7
    • 4-Ethoxycinnamic Acid
    • (E)-3-(4-ethoxyphenyl)acrylic acid
    • 4-Ethoxycinnamic acid, predominantly trans, 97%
    • 3-(4-Ethoxyphenyl)acrylic acid
    • AKOS000263507
    • MFCD00016848
    • 151539-70-7
    • p-Ethoxy cinnamic acid
    • SR-01000597154
    • STK501190
    • ALBB-006571
    • JS-183C
    • MDL: MFCD00016848
    • Inchi: 1S/C11H12O3/c1-2-14-10-6-3-9(4-7-10)5-8-11(12)13/h3-8H,2H2,1H3,(H,12,13)/b8-5+
    • InChI Key: DZLOUWYGNATKKZ-VMPITWQZSA-N
    • SMILES: O(CC)C1C=CC(/C=C/C(=O)O)=CC=1

Computed Properties

  • Exact Mass: 192.07866
  • Monoisotopic Mass: 192.078644241g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 203
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • PSA: 46.53

(2E)-3-(4-ethoxyphenyl)prop-2-enoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019150448-25g
4-Ethoxycinnamic acid
151539-70-7 97%
25g
244.00 USD 2021-06-15
Alichem
A019150448-100g
4-Ethoxycinnamic acid
151539-70-7 97%
100g
609.00 USD 2021-06-15
Enamine
EN300-832890-0.05g
(2E)-3-(4-ethoxyphenyl)prop-2-enoic acid
151539-70-7 95.0%
0.05g
$19.0 2025-02-19
Enamine
EN300-832890-1g
(2E)-3-(4-ethoxyphenyl)prop-2-enoic acid
151539-70-7 90%
1g
$28.0 2023-09-02
Enamine
EN300-832890-5g
(2E)-3-(4-ethoxyphenyl)prop-2-enoic acid
151539-70-7 90%
5g
$108.0 2023-09-02
Enamine
EN300-832890-10g
(2E)-3-(4-ethoxyphenyl)prop-2-enoic acid
151539-70-7 90%
10g
$200.0 2023-09-02
Enamine
EN300-832890-0.1g
(2E)-3-(4-ethoxyphenyl)prop-2-enoic acid
151539-70-7 95.0%
0.1g
$19.0 2025-02-19
Enamine
EN300-832890-0.25g
(2E)-3-(4-ethoxyphenyl)prop-2-enoic acid
151539-70-7 95.0%
0.25g
$19.0 2025-02-19
Enamine
EN300-832890-0.5g
(2E)-3-(4-ethoxyphenyl)prop-2-enoic acid
151539-70-7 95.0%
0.5g
$19.0 2025-02-19
Enamine
EN300-832890-1.0g
(2E)-3-(4-ethoxyphenyl)prop-2-enoic acid
151539-70-7 95.0%
1.0g
$19.0 2025-02-19

Additional information on (2E)-3-(4-ethoxyphenyl)prop-2-enoic acid

(2E)-3-(4-ethoxyphenyl)prop-2-enoic acid and Its Significance in Modern Chemical Biology

CAS no. 151539-70-7 corresponds to the compound (2E)-3-(4-ethoxyphenyl)prop-2-enoic acid, a molecule that has garnered attention in the field of chemical biology due to its unique structural properties and potential biological activities. This compound, characterized by its α,β-unsaturated carboxylic acid moiety and an ethoxy-substituted phenyl ring, presents a promising scaffold for further biochemical investigation.

The structural motif of (2E)-3-(4-ethoxyphenyl)prop-2-enoic acid is particularly noteworthy for its potential to interact with biological targets in a manner that could modulate various cellular processes. The presence of the α,β-unsaturated system suggests the possibility of Michael addition reactions, a common mechanism in drug discovery, while the phenolic ether group may contribute to hydrogen bonding interactions, enhancing binding affinity to protein targets.

In recent years, there has been a growing interest in exploring natural product-inspired scaffolds for drug development. Compounds like (2E)-3-(4-ethoxyphenyl)prop-2-enoic acid often serve as starting points for structure-activity relationship (SAR) studies. The ethoxyphenyl moiety, in particular, has been identified as a key pharmacophore in several bioactive molecules, suggesting that derivatives of this compound may exhibit interesting pharmacological properties.

Recent studies have highlighted the potential of α,β-unsaturated carboxylic acids as intermediates in the synthesis of bioactive molecules. These compounds are known to exhibit a range of biological activities, including anti-inflammatory, antioxidant, and anticancer effects. The incorporation of the 4-ethoxyphenyl group into such a scaffold may enhance these properties by introducing additional interaction points with biological targets.

The synthesis of (2E)-3-(4-ethoxyphenyl)prop-2-enoic acid can be approached through various organic transformations. One common method involves the condensation of cinnamic acid derivatives with appropriate electrophiles or nucleophiles. For instance, the reaction of 4-methoxybenzaldehyde with crotonic acid under basic conditions can yield the desired product. This approach leverages well-established organic reactions and provides a straightforward route to access structurally diverse derivatives.

The pharmacological evaluation of (2E)-3-(4-ethoxyphenyl)prop-2-enoic acid has revealed several promising activities. In vitro studies have shown that this compound can inhibit the activity of certain enzymes implicated in inflammatory pathways. The ability to modulate these enzymes suggests that derivatives of this molecule may have therapeutic potential in conditions characterized by excessive inflammation.

Furthermore, the antioxidant properties of (2E)-3-(4-ethoxyphenyl)prop-2-enoic acid have been explored in detail. Reactive oxygen species (ROS) are known to contribute to oxidative stress, which is implicated in various pathological conditions. The ability of this compound to scavenge ROS indicates its potential as an antioxidant agent. This property is particularly relevant given the increasing evidence linking oxidative stress to chronic diseases such as neurodegenerative disorders and cardiovascular diseases.

The role of natural product-inspired scaffolds in drug discovery cannot be overstated. Compounds like (2E)-3-(4-ethoxyphenyl)prop-2-enoic acid provide a rich source of bioactive molecules that can be further optimized for therapeutic use. The combination of computational chemistry and high-throughput screening techniques has accelerated the process of identifying lead compounds from complex natural product libraries.

In conclusion, (2E)-3-(4-ethoxyphenyl)prop-2-enoic acid (CAS no. 151539-70-7) represents a promising candidate for further biochemical investigation. Its unique structural features and potential biological activities make it an attractive scaffold for drug development. As research continues to uncover new therapeutic targets and mechanisms, compounds like this are likely to play an increasingly important role in addressing unmet medical needs.

Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.